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Compound of Interest

Compound Name: 6-(Chloromethyl)nicotinic acid

CAS No.: 148258-27-9

Cat. No.: B2566862 Get Quote

Executive Summary & Risk Context
Do not treat this compound simply as a nicotinic acid derivative. While nicotinic acid (Vitamin

B3) is a mild irritant, the introduction of the chloromethyl group at the 6-position fundamentally

alters the toxicity profile. 6-(Chloromethyl)nicotinic acid functions as an alkylating agent.

In physiological pH, the chloromethyl moiety is highly reactive toward nucleophiles (DNA,

proteins), classifying this compound as a potential vesicant and sensitizer. Standard "irritant"

protocols are insufficient. This guide mandates a Corrosive/Alkylator safety posture.

Hazard Characterization (SAR Analysis)
Based on Structure-Activity Relationship (SAR) with 2-(chloromethyl)pyridine and benzyl

chloride.
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Hazard Class GHS Category Mechanism of Action

Skin Corrosion 1B / 1C

The chloromethyl group reacts

with skin moisture/proteins to

release HCl and alkylate

tissue, potentially causing

delayed chemical burns.

Eye Damage Category 1

Irreversible corneal damage

possible upon contact due to

combined acidity and

alkylation.

Respiratory Category 3

Inhalation of dust/aerosol

causes severe mucosal

irritation and potential

pulmonary edema.

Sensitization Skin Sens. 1

High potential for allergic

contact dermatitis upon

repeated exposure.

Personal Protective Equipment (PPE) Matrix
This protocol uses a Two-Tiered Approach based on the scale of operation.

Tier 1: Analytical Scale (< 100 mg)
For weighing standards, NMR prep, and LC-MS handling.

Engineering Control: Class II, Type A2 Biosafety Cabinet or Chemical Fume Hood (Sash <

18 inches).

Hand Protection:Double Nitrile Gloves.

Inner: 4 mil Nitrile (Examination grade).

Outer: 5-8 mil Nitrile (Extended cuff).
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Rationale: Nitrile provides fair protection against organic acids, but the "chloromethyl"

moiety can permeate. Double gloving creates a sacrificial outer layer.

Eye Protection: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses are insufficient due

to dust risks.

Body: Standard cotton lab coat (buttoned to neck) + Closed-toe leather/composite shoes.

Tier 2: Preparative/Synthesis Scale (> 100 mg)
For reaction setup, workup, and waste handling.

Engineering Control: Chemical Fume Hood (Dedicated).

Hand Protection:Laminate/Nitrile Combination.

Inner: Silver Shield® / 4H® (PE/EVOH Laminate) - Impermeable to alkyl halides.

Outer: 5-8 mil Nitrile (for dexterity and grip).

Eye/Face Protection: Chemical Splash Goggles + Face Shield (8-inch minimum).

Respiratory: If handling powder outside a hood (strongly discouraged), use a P100/OV

(Organic Vapor/Particulate) respirator.

Glove Breakthrough Data (Conservative Estimates)
Data extrapolated from analogous chlorinated benzyl derivatives.
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Glove Material Thickness (mil)
Est. Breakthrough
Time

Recommendation

Latex (Natural

Rubber)
5 < 10 mins

DO NOT USE. Rapid

degradation.

Standard Nitrile 4-5 30 - 60 mins
Use only for incidental

splash protection.

Viton / Butyl 10+ > 480 mins

Excellent, but

expensive and poor

dexterity.

Silver Shield

(Laminate)
2.7 > 480 mins

Gold Standard for

primary chemical

barrier.

Operational Decision Logic (Visualization)
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Start: Handling 6-(Chloromethyl)nicotinic acid

Physical State?

Solid / Powder

Dust Hazard

In Solution (DCM/THF)

Splash Hazard

MANDATORY: Fume Hood
(Sash at 18 inches)

Scale of Operation?

< 100 mg (Analytical) > 100 mg (Prep/Rxn)

PPE TIER 1:
Double Nitrile Gloves

Splash Goggles
Lab Coat

PPE TIER 2:
Silver Shield Liner + Nitrile Outer

Face Shield + Goggles
Tyvek Sleeves (Optional)

Click to download full resolution via product page

Caption: Operational logic flow determining the necessary PPE tier based on physical state

and scale of operation.

Procedural Workflows
A. Solubilization & Reaction Setup
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Preparation: Place a disposable absorbent pad (pig mat) in the fume hood.

Weighing: If using an analytical balance outside the hood, use a closed transfer vessel (tared

vial with cap). Never open the stock container on an open bench.

Solvent Addition: Add solvent (e.g., DCM, DMF) slowly.

Note: The chloromethyl group is reactive. Avoid protic solvents (water, alcohols) unless

intended for immediate reaction, as this generates HCl gas and the corresponding

alcohol/ether.

Waste Segregation: Do not mix with general organic waste immediately. See Section 7.

B. Spill Response (Solid Powder)
Evacuate: Clear the immediate area of personnel.

PPE Up: Don Tier 2 PPE (Laminate gloves are critical here).

Cover: Gently cover the spill with a solvent-dampened pad (DCM or Acetone) to prevent dust

generation.

Neutralize: Wipe the area with a mild alkaline solution (5% Sodium Bicarbonate) to hydrolyze

the chloromethyl group and neutralize acidity.

Collect: Dispose of cleanup materials as Halogenated Hazardous Waste.

Deactivation & Disposal Strategy
Objective: Destroy the alkylating potential before final disposal.

Quenching Protocol (In-situ): Before disposing of reaction mixtures or mother liquors containing

6-(Chloromethyl)nicotinic acid:

Add an excess of a nucleophile, such as Ethanolamine or Aqueous Ammonia.

Stir for 30 minutes. This converts the reactive alkyl chloride into a benign amino/ether

derivative.
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Adjust pH to 7-8.

Dispose of as Halogenated Organic Waste.

Why? Disposing of the active alkylator into a central waste drum can cause delayed exothermic

polymerization or reaction with other waste stream components.

Emergency Medical Response
Print this section and post it on the safety board.

Skin Contact:

Immediate: Wash with soap and water for 15 minutes.[1]

Secondary: Rinse with 5% Sodium Bicarbonate solution if available (neutralizes residual

acid).

Alert: Monitor for redness/blistering for 24 hours (delayed onset).

Eye Contact:

Flush with water/saline for minimum 15 minutes.[1][2][3] Hold eyelids open.

Seek immediate ophthalmological evaluation.

Inhalation:

Move to fresh air.[1][2][3][4][5][6] If coughing or wheezing persists, requires medical

observation for potential pulmonary edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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